5β-Dihydro Progesterone
5β-Dihydro Progesterone
5beta-pregnane-3,20-dione is a C21-steroid that is 5beta-pregnane with oxo groups at positions 3 and 20. It has a role as a human metabolite and a mouse metabolite. It is a 20-oxo steroid, a C21-steroid and a 3-oxo-5beta-steroid. It derives from a hydride of a 5beta-pregnane.
Brand Name:
Vulcanchem
CAS No.:
128-23-4
VCID:
VC0029851
InChI:
InChI=1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h14,16-19H,4-12H2,1-3H3/t14-,16+,17-,18+,19+,20+,21-/m1/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C
Molecular Formula:
C21H32O2
Molecular Weight:
316.5 g/mol
5β-Dihydro Progesterone
CAS No.: 128-23-4
Reference Standards
VCID: VC0029851
Molecular Formula: C21H32O2
Molecular Weight: 316.5 g/mol
CAS No. | 128-23-4 |
---|---|
Product Name | 5β-Dihydro Progesterone |
Molecular Formula | C21H32O2 |
Molecular Weight | 316.5 g/mol |
IUPAC Name | (5R,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h14,16-19H,4-12H2,1-3H3/t14-,16+,17-,18+,19+,20+,21-/m1/s1 |
Standard InChIKey | XMRPGKVKISIQBV-XWOJZHJZSA-N |
Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CCC(=O)C4)C)C |
SMILES | CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C |
Canonical SMILES | CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C |
Description | 5beta-pregnane-3,20-dione is a C21-steroid that is 5beta-pregnane with oxo groups at positions 3 and 20. It has a role as a human metabolite and a mouse metabolite. It is a 20-oxo steroid, a C21-steroid and a 3-oxo-5beta-steroid. It derives from a hydride of a 5beta-pregnane. |
Synonyms | 5β-Pregnane-3,20-dione; 5β-Pregnan-3,20-dione; NSC 82868; U 2411; |
PubChem Compound | 92745 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume